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Compound of Interest

Compound Name: (E)-hept-2-enenitrile

Cat. No.: B15484019

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
relevant reaction pathways for (E)-hept-2-enenitrile, a valuable intermediate in organic
synthesis. The information is curated for professionals engaged in research and development
within the chemical and pharmaceutical industries.

Chemical Identity and Nomenclature

(E)-hept-2-enenitrile is an unsaturated nitrile with a seven-carbon chain. The "(E)" designation
indicates the trans configuration of the substituents across the double bond.

IUPAC Name: (E)-hept-2-enenitrile[1]

Synonyms: 22031-56-7, NSC147128, SCHEMBL848248, NSC147129, NSC-147128[1]

Molecular Formula: C7H11N[1]

CAS Number: 22031-56-7[1]

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of (E)-hept-2-
enenitrile. This data is essential for understanding its behavior in various chemical and
biological systems.
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Property Value Source
Molecular Weight 109.17 g/mol PubChem[1]
Exact Mass 109.089149355 Da PubChem[1]
XLogP3 2.3 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Topological Polar Surface Area  23.8 A2 PubChem[1]
Heavy Atom Count 8 PubChem[1]
Complexity 105 PubChem[1]

Experimental Protocols: Synthesis

The synthesis of (E)-hept-2-enenitrile can be effectively achieved via the Horner-Wadsworth-
Emmons (HWE) reaction. This olefination reaction is renowned for its high (E)-stereoselectivity
when forming a,B-unsaturated compounds. The HWE reaction utilizes a stabilized phosphonate
carbanion, which reacts with an aldehyde to yield the target alkene.[2][3][4]

Representative Protocol for the Synthesis of (E)-hept-2-enenitrile via Horner-Wadsworth-
Emmons Reaction:

This protocol is a representative example based on established methodologies for the Horner-
Wadsworth-Emmons reaction.

Step 1: Preparation of the Phosphonate Reagent (Arbuzov Reaction)

o Combine equimolar amounts of triethyl phosphite and 2-bromoacetonitrile in a round-bottom
flask equipped with a reflux condenser.

o Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at approximately 100-
150 °C for several hours.
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» Monitor the reaction progress by observing the cessation of ethyl bromide evolution.
 After cooling, purify the resulting diethyl (cyanomethyl)phosphonate by vacuum distillation.
Step 2: Horner-Wadsworth-Emmons Olefination

 In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve
diethyl (cyanomethyl)phosphonate in an anhydrous aprotic solvent such as tetrahydrofuran
(THF) or dimethoxyethane (DME).

e Cool the solution to 0 °C in an ice bath.

e Add a strong base, such as sodium hydride (NaH), portion-wise to the stirred solution to
generate the phosphonate carbanion.

 After the addition is complete, allow the mixture to stir at 0 °C for approximately 30 minutes,
then warm to room temperature.

o Cool the reaction mixture back to 0 °C and add pentanal (1.0 equivalent) dropwise via a
syringe.

 Allow the reaction to warm to room temperature and stir for several hours until completion,
which can be monitored by thin-layer chromatography (TLC).

e Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NHaCl)
solution.

o Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

o Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (NazSOa),
and concentrate under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel to afford pure (E)-
hept-2-enenitrile.

Synthetic Pathway Visualization
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The following diagram illustrates the logical workflow for the synthesis of (E)-hept-2-enenitrile
using the Horner-Wadsworth-Emmons reaction.

Synthesis of (E)-hept-2-enenitrile via Horner-Wadsworth-Emmons Reaction

Starting Materials

Pentanal Diethyl (cyanomethyl)phosphonate

Reaction [Steps

Deprotonation with NaH in THF

P Nucleophilic Addition

Oxaphosphetane Intermediate Formation

Elimination

Products

(E)-hept-2-enenitrile —»| Diethyl phosphate (water-soluble byproduct)
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Caption: Horner-Wadsworth-Emmons synthesis of (E)-hept-2-enenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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